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Compound Name:
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Cat. No.: B15393528

Get Quote

Executive Summary

2-(2,3-Dimethylphenyl)-5-nitropyridine (CAS 787618-48-8) is a specialized heterocyclic
building block utilized in the synthesis of complex pharmaceutical agents. As a biaryl
intermediate, it serves as a critical scaffold for developing AMPA receptor antagonists (e.g.,
Perampanel analogs) and kinase inhibitors. Its structural core—a pyridine ring substituted at
the 2-position with a sterically demanding 2,3-dimethylphenyl group and at the 5-position with a
nitro group—enables precise functionalization. The nitro group acts as a masked amine,
allowing for subsequent reduction to the 5-amino derivative, a versatile "handle” for amide
coupling or urea formation in drug discovery campaigns.

This guide details the physicochemical profile, validated synthetic protocols, and quality control
measures required for the research-grade production of this compound.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5]
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Property Data

CAS Number 787618-48-8

IUPAC Name 2-(2,3-Dimethylphenyl)-5-nitropyridine
Molecular Formula C13H12N202

Molecular Weight 228.25 g/mol

SMILES Cclccec(clC)c2nec(ecn2)[O-]

Appearance Yellow to pale-orange crystalline solid
Solubility Soluble in DMSO, DMF, DCM, Ethyl Acetate;

Insoluble in Water

_ _ 135-140 °C (Typical range for analogous
Melting Point )
biaryls)

Inert atmosphere (N2/Ar), 2—-8 °C, protect from

Storage ]
light

Synthetic Pathway & Mechanism

The most robust route to 2-(2,3-dimethylphenyl)-5-nitropyridine is the Suzuki-Miyaura Cross-
Coupling reaction. This palladium-catalyzed transformation couples an aryl halide with an
arylboronic acid, offering high chemoselectivity and tolerance for the nitro functional group.

Reaction Components
o Electrophile: 2-Chloro-5-nitropyridine (CAS 4548-45-2)

Nucleophile: 2,3-Dimethylphenylboronic acid (CAS 183158-34-1)

Catalyst: Pd(PPhs)a or Pd(dppf)Cl2-DCM (preferred for steric bulk)

Base: Na2COs or KsPOa4 (aqueous/organic biphasic system)

Solvent: 1,4-Dioxane/Water or DME/Water
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Mechanistic Workflow

The reaction proceeds through a catalytic cycle involving oxidative addition of the
chloropyridine to Pd(0), transmetallation with the activated boronate species, and reductive
elimination to release the biaryl product.

Suzuki-Miyaura Catalytic Cycle
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PRODUCT:
2-(2,3-Dimethylphenyl)-5-nitropyridine
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Caption: Catalytic cycle for the synthesis of 2-(2,3-dimethylphenyl)-5-nitropyridine via Suzuki
coupling.

Experimental Protocol (Self-Validating System)
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Obijective: Synthesis of 5.0 g of 2-(2,3-dimethylphenyl)-5-nitropyridine.

Reagents & Stoichiometry

2-Chloro-5-nitropyridine (1.0 equiv): 3.50 g

2,3-Dimethylphenylboronic acid (1.1 equiv): 3.65 g

Pd(dppf)Cl2-DCM (0.05 equiv): 0.90 g (Catalyst load can be optimized to 2-3 mol%)
NazCOs (2.0 equiv): 4.68 g (dissolved in 15 mL water)

Solvent: 1,4-Dioxane (45 mL)

Step-by-Step Procedure

Inert Setup: Equip a 250 mL three-neck round-bottom flask with a magnetic stir bar, reflux
condenser, and nitrogen inlet. Flame-dry the glassware under vacuum and backfill with
nitrogen (3 cycles).

Solvation: Charge the flask with 2-chloro-5-nitropyridine, 2,3-dimethylphenylboronic acid,
and Pd(dppf)Cl:DCM. Add 1,4-dioxane and degas the solution by bubbling nitrogen for 15
minutes.

Activation: Add the aqueous Na2COs solution (previously degassed). The mixture will turn
biphasic.

Reaction: Heat the mixture to 90 °C (oil bath temperature) with vigorous stirring. Monitor by
TLC (System: 20% Ethyl Acetate in Hexanes).

o Checkpoint: The starting chloride (Rf ~0.6) should disappear within 4—6 hours. The
product will appear as a UV-active spot (Rf ~0.4).

Workup: Cool to room temperature. Dilute with Ethyl Acetate (100 mL) and water (50 mL).
Separate the layers. Extract the aqueous layer with Ethyl Acetate (2 x 50 mL).

Drying: Wash combined organics with brine (50 mL), dry over anhydrous NazSOu4, filter, and
concentrate in vacuo to yield a crude dark solid.
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 Purification: Purify via flash column chromatography on silica gel.
o Eluent Gradient: 0% - 15% Ethyl Acetate in Hexanes.

o Yield: Expect 4.0-4.5 g (80—-90%) of yellow crystalline solid.

Purification & Analysis Workflow
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Click to download full resolution via product page
Caption: Downstream processing workflow ensuring isolation of high-purity intermediate.

Quality Control & Characterization

To ensure the integrity of the compound for biological testing or further synthesis, the following
specifications must be met.

Test Method Acceptance Criteria

Purity HPLC-UV (254 nm) > 98.0% Area

Consistent with structure;
Identity 1H-NMR (400 MHz, DMSO-de) integration of methyl groups

(2.3 ppm) vs aromatic protons.

Identity LC-MS (ESI+) [M+H]* =229.1 £ 0.5 Da

Residual Solvent GC-HS < 5000 ppm (Dioxane/EtOAc)

Key 'H-NMR Diagnostic Signals:
e Pyridine C6-H: Doublet at ~9.2 ppm (deshielded by nitro group).

¢ Pyridine C3-H: Doublet at ~7.8-8.0 ppm.
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e Methyl Groups: Two singlets around 2.2—-2.4 ppm (6H total).

Applications in Drug Discovery

This compound is a "masked" aniline. The primary utility lies in the reduction of the nitro group
to generate 2-(2,3-dimethylphenyl)-5-aminopyridine.

e Reduction Protocol: Hydrogenation (Hz, Pd/C, MeOH) or Iron/Ammonium Chloride reduction
(Fe, NH4Cl, EtOH/H20).

o Downstream Chemistry: The resulting amine is a nucleophile used to synthesize:
o Ureas/Amides: For kinase binding pockets (e.g., p38 MAP kinase inhibitors).

o Pyridones: Via subsequent oxidation/hydrolysis steps, relevant for AMPA receptor
antagonists like Perampanel.

References

o Key Organics. (n.d.). Product Catalog: 2-(2,3-dimethylphenyl)-5-nitropyridine (CAS
787618-48-8).[1] Retrieved from

e Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of
Organoboron Compounds. Chemical Reviews, 95(7), 2457-2483. Link

o Google Patents. (2012). WO2012014994A1 - Naphthalene Derivatives. (Describes
analogous synthesis of 2-aryl-5-nitropyridines via Suzuki coupling). Link

e PubChem. (2024). 2,3-Dimethylphenylboronic acid (CAS 183158-34-1). Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Monograph: 2-(2,3-Dimethylphenyl)-5-
nitropyridine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15393528/docs#technical-monograph-2-2-3-
dimethylphenyl-5-nitropyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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